N-[2-(dimethylamino)ethyl]-3-methylbenzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-3-methylbenzamide;hydrochloride
• InChI: InChI=1S/C12H18N2O.ClH/c1-10-5-4-6-11(9-10)12(15)13-7-8-14(2)3;/h4-6,9H,7-8H2,1-3H3,(H,13,15);1H
• InChI Key: UAVFDXRKAVDPRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCN(C)C.Cl
• Molecular Formula: C12H19ClN2O
• Molecular Weight: 242.74 g/mol

Description

Dimethylaminoethyl chloride hydrochloride is a laboratory chemical. It’s considered hazardous by the 2012 OSHA Hazard Communication Standard.

Synthesis Analysis

A synthetic process of 2-dimethylaminoethyl chloride hydrochloride has been disclosed. The process involves taking dimethylethanolamine as a raw material, controlling the temperature at 5-15 °C under an ice water bath condition, and directly carrying out a chlorination reaction between the dimethylethanolamine and thionyl chloride.

Molecular Structure Analysis

The linear formula for a related compound, 2-Chloro-N,N-dimethylethylamine hydrochloride, is (CH3)2NCH2CH2Cl · HCl.

Chemical Reactions Analysis

The radical copolymerizations of N-[(3-dimethylamino)propyl]methacrylamide (DMAPMA) with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene (70 °C) have been shown to have a peculiar nature: the total initial concentration of monomers significantly influences the composition and compositional heterogeneity of copolymers.

Physical and Chemical Properties Analysis

For a related compound, 2-Chloro-N,N-dimethylethylamine, the melting point is 201-204 °C (lit.).

Safety and Hazards

Dimethylaminoethyl chloride hydrochloride is considered hazardous. It’s toxic if swallowed, toxic in contact with skin, causes skin irritation, causes eye irritation, may cause respiratory irritation, is suspected of causing genetic defects, and causes damage to organs through prolonged or repeated exposure.

Future Directions

N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives have been synthesized and can be used as one-component free radical photoinitiators or incorporated into multi-component photoinitiating systems for free radical or cationic photopolymerization under the irradiation of various LEDs.